Cas no 1806033-50-0 (2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile)
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile is a halogenated pyridine derivative with a difluoromethyl substituent and an acetonitrile functional group. This compound is primarily utilized as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients. The presence of bromo and chloro groups enhances its reactivity in cross-coupling reactions, while the difluoromethyl moiety contributes to metabolic stability and bioavailability in target molecules. The acetonitrile group further expands its utility in cyclization and functionalization reactions. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and crop protection research.
1806033-50-0 structure
Product Name:2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile
CAS No:1806033-50-0
MF:C8H4BrClF2N2
MW:281.484566688538
CID:4810161
Update Time:2025-10-29
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile
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- Inchi： 1S/C8H4BrClF2N2/c9-7-5(8(11)12)6(10)4(1-2-13)3-14-7/h3,8H,1H2
- InChI Key： DLUAQDOPVCGKGF-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=C(C(=CN=1)CC#N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 2.8
- Topological Polar Surface Area: 36.7
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029062783-1g |
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile |
1806033-50-0 | 97% | 1g |
$1,504.90 | 2022-04-01 |
2-Bromo-4-chloro-3-(difluoromethyl)pyridine-5-acetonitrile Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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